Cas no 58620-93-2 (H-β-Ala-OtBu.HCl)

• Product Name: H-β-Ala-OtBu.HCl
• CAS No: 58620-93-2
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD00058258
• CID: 366990
• PubChem ID: 16218890
• Update Time: 2025-06-12

H-β-Ala-OtBu.HCl Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-aminopropanoate hydrochloride
• H-β-Ala-OtBu.HCl
• beta-Alanine tert-Butyl Ester Hydrochloride
• β-Alanine t-butyl ester hydrochloride
• B-Alanine T-Butyl Ester Hydrochloride
• b-Alanine, 1,1-dimethylethylester, hydrochloride (1:1)
• H-b-Ala-OtBu.HCl
• H-BETA-ALA-OTBU HCL
• H-beta-Ala-OtBu·HCl
• H-β-Alanine tert·butyl ester hydrochloride
• H-β-Ala-OtBu · HCl
• H-β-Ala-OtBu•HCl
• β-Alanine tert-butyl ester hydrochloride
• H-β-Ala-OtBu·HCl
• H-beta-Ala-OtBu.HCl
• H-
• A-Ala-OtBu.HCl
• beta-Alanine t-butyl ester hydrochloride
• 3-amino-propionic acid tert-butyl ester hydrochloride
• H-?-Ala-OtBu.HCl
• H-Beta-Ala-OtBu hydrochloride
• tert-butyl 3-aminopropanoate-HCl
• DOMTZTVJNZKUNX-UHFFFAOYSA-N
• be
• H-?-Alaninetert inverted exclamation mark currencybutylesterhydrochloride
• SY020711
• FT-0647779
• 3-Aminopropionic acid tert-butyl ester hydrochloride
• DTXSID30585057
• A831953
• tert.-butyl beta-alaninate hydrochloride
• beta-alanine 1,1-dimethylethyl ester hydrochloride
• beta-alanine tert-butylester hydrochloride
• J-300314
• A-Alanine tert inverted exclamation mark currencybutyl ester hydrochloride
• 58620-93-2
• CS-W007578
• GS-4172
• AKOS015847722
• TERT-BUTYL 3-AMINOPROPANOATE HCL
• I(2)-Alanine t-butyl ester hydrochloride
• ss-Alanine t-butyl ester hydrochloride
• tert-Butyl beta-alaninate--hydrogen chloride (1/1)
• MFCD00058258
• beta-alanine t-butyl ester HCl salt
• H-beta-Alanine tert.butyl ester hydrochloride
• tert-butyl 3-aminopropanoate;hydrochloride
• beta-Alanine tert-butyl ester hydrochloride;tert-butyl 3-aminopropanoate hydrochloride;H-beta-Ala-OtBu.HCl
• SCHEMBL535279
• A-Alanine t-butyl ester hydrochloride
• tert-butyl beta-alaninate hydrochloride
• b-Alanine Tert-butyl Ester Hydrochloride
• tert-butyl 3-aminopropionate hydrochloride
• EN300-128251
• AM20100429
• HY-W007578
• A2772
• H-b-Alanine tert-butyl ester hydrochloride
• DB-072507

• MDL： MFCD00058258
• Inchi： 1S/C7H15NO2.ClH/c1-7(2,3)10-6(9)4-5-8;/h4-5,8H2,1-3H3;1H
• InChI Key： DOMTZTVJNZKUNX-UHFFFAOYSA-N
• SMILES： Cl.O(C(CCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 167-169℃
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Clear solution (0.3g in 2ml MeOH).
• PSA: 52.32000
• LogP: 2.17920
• Vapor Pressure: No data available

H-β-Ala-OtBu.HCl Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：<0°C

Additional information on H-β-Ala-OtBu.HCl

H-β-Ala-OtBu.HCl (CAS No. 58620-93-2): A Versatile Building Block in Medicinal Chemistry

H-β-Ala-OtBu.HCl (CAS No. 58620-93-2) is a valuable compound in the field of medicinal chemistry and pharmaceutical research. This compound, known as N-(tert-butoxycarbonyl)-β-alanine hydrochloride, is a protected β-amino acid derivative that plays a crucial role in the synthesis of various bioactive molecules and peptides. The tert-butoxycarbonyl (Boc) protecting group ensures the stability and reactivity of the amino group during synthetic processes, making H-β-Ala-OtBu.HCl an essential reagent in the development of novel therapeutics.

The Boc protecting group is widely used in organic synthesis due to its ease of introduction and removal under mild conditions. This characteristic makes H-β-Ala-OtBu.HCl particularly useful in the preparation of complex peptides and peptidomimetics, where precise control over the reactivity of amino groups is essential. Recent advancements in peptide chemistry have highlighted the importance of protected β-amino acids like H-β-Ala-OtBu.HCl in the design and synthesis of bioactive peptides with enhanced pharmacological properties.

In the context of drug discovery, H-β-Ala-OtBu.HCl has been utilized in the development of various therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* reported the use of H-β-Ala-OtBu.HCl in the synthesis of a novel class of antiviral peptides targeting viral entry mechanisms. The researchers found that these peptides exhibited potent antiviral activity against several enveloped viruses, including influenza and HIV. The use of H-β-Ala-OtBu.HCl allowed for the precise construction of these peptides, ensuring their stability and efficacy.

Another significant application of H-β-Ala-OtBu.HCl is in the field of cancer research. A recent study published in *Cancer Research* described the synthesis of a series of peptidomimetics using H-β-Ala-OtBu.HCl as a key building block. These peptidomimetics were designed to target specific protein-protein interactions involved in cancer cell proliferation and metastasis. The results showed that these compounds effectively inhibited tumor growth in both in vitro and in vivo models, demonstrating the potential of H-β-Ala-OtBu.HCl in cancer therapy.

The versatility of H-β-Ala-OtBu.HCl extends beyond its use as a building block for peptides and peptidomimetics. It has also been employed in the synthesis of small molecules with diverse biological activities. For example, a study published in *Organic Letters* reported the use of H-β-Ala-OtBu.HCl in the development of novel inhibitors for specific enzymes involved in metabolic disorders. The researchers synthesized a series of compounds using H-β-Ala-OtBu.HCl and evaluated their inhibitory activity against key enzymes, demonstrating promising results for potential therapeutic applications.

In addition to its synthetic utility, H-β-Ala-OtBu.HCl has been studied for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. A study published in *Molecular Pharmaceutics* explored the use of H-β-Ala-OtBu.HCl as a prodrug precursor for improving the pharmacokinetic properties of certain drugs. The researchers found that compounds derived from H-β-Ala-OtBu.HCl exhibited enhanced solubility and bioavailability, making them suitable candidates for further development as prodrugs.

The safety profile of H-β-Ala-OtBu.HCl has also been extensively evaluated. Studies have shown that it is generally well-tolerated and does not exhibit significant toxicity at relevant concentrations. This favorable safety profile makes it an attractive choice for use in pharmaceutical research and development.

In conclusion, H-β-Ala-OtBu.HCl (CAS No. 58620-93-2) is a versatile compound with wide-ranging applications in medicinal chemistry and pharmaceutical research. Its role as a protected β-amino acid derivative makes it an essential reagent for the synthesis of bioactive peptides, peptidomimetics, and small molecules with therapeutic potential. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.